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Compound of Interest

Compound Name: Ethyl benzofurazan-5-carboxylate

Cat. No.: B1301107 Get Quote

An In-depth Technical Guide on Ethyl
Benzofurazan-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and properties of

ethyl benzofurazan-5-carboxylate, a heterocyclic compound of interest in chemical and

pharmaceutical research. Due to its structural relationship with bioactive benzofurazan and

benzofuran derivatives, this molecule presents potential for further investigation in medicinal

chemistry and materials science.

Molecular Structure and Identification
Ethyl benzofurazan-5-carboxylate, systematically named ethyl 2,1,3-benzoxadiazole-5-

carboxylate, is an ester derivative of 2,1,3-benzoxadiazole-5-carboxylic acid. The core of the

molecule is a bicyclic system where a benzene ring is fused to a 1,2,5-oxadiazole ring, also

known as a furazan ring. The ethyl carboxylate group is attached at the 5-position of this

benzofurazan ring system.

While a direct entry for ethyl benzofurazan-5-carboxylate is not readily available in major

chemical databases, its structure can be definitively inferred from its parent compound, 2,1,3-

benzoxadiazole-5-carboxylic acid (CAS Number: 19155-88-5).[1][2]
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Structural Diagram:

Caption: Molecular structure of ethyl 2,1,3-benzoxadiazole-5-carboxylate.

Physicochemical Properties
The molecular formula and weight of ethyl benzofurazan-5-carboxylate can be calculated

based on its constituent atoms.

Property Value Source

Molecular Formula C₉H₈N₂O₃ Calculated

Molecular Weight 208.18 g/mol Calculated

Parent Acid (CAS) 19155-88-5 [1][2]

Parent Acid Formula C₇H₄N₂O₃ [1][2]

Parent Acid M.W. 164.12 g/mol [1][2]

Experimental Data and Synthesis
Synthesis
While specific experimental protocols for the direct synthesis of ethyl benzofurazan-5-
carboxylate are not widely published, a logical synthetic route would involve the esterification

of its parent, 2,1,3-benzoxadiazole-5-carboxylic acid.

A general procedure for such a reaction is outlined below. This is a representative protocol and

would require optimization for this specific substrate.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of Ethyl Benzofurazan-5-carboxylate

Start: 2,1,3-Benzoxadiazole-5-carboxylic acid

Reagents:
- Ethanol (excess)

- Sulfuric Acid (catalyst)

Mix

Reaction:
Fischer Esterification

Heat

Aqueous Workup:
- Neutralize acid

- Extract with organic solvent

Cool and Quench

Purification:
Column Chromatography

Isolate

Product: Ethyl Benzofurazan-5-carboxylate

Characterize

Click to download full resolution via product page

Caption: A potential workflow for the synthesis of the target compound.

Characterization
The characterization of the synthesized ethyl benzofurazan-5-carboxylate would typically

involve the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the

presence of the ethyl group and the substitution pattern on the benzofurazan ring.

Mass Spectrometry (MS): To confirm the molecular weight of 208.18 g/mol .

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretch of the ester

group.
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Potential Applications and Research Directions
Benzofurazan and related benzofuran derivatives are known to exhibit a range of biological

activities.[3] The unique electronic properties of the benzofurazan ring system make it a

valuable scaffold in the design of fluorescent probes and functional materials.

Logical Relationship of Research Interest:

Rationale for Research Interest

Ethyl Benzofurazan-5-carboxylate

Benzofurazan Scaffold

Potential Bioactivity:
- Antimicrobial
- Anticancer

Materials Science:
- Fluorescent Probes
- Organic Electronics

Benzofuran Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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